Cas no 1170847-92-3 (3-Ethoxy-propionamidine Hydrochloride)

• Product Name: 3-Ethoxy-propionamidine Hydrochloride
• CAS No: 1170847-92-3
• MF: C₅H₁₃ClN₂O
• MW: 152.622520208359
• MDL: MFCD09260544
• CID: 3154372
• PubChem ID: 42614326
• Update Time: 2025-11-02

3-Ethoxy-propionamidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-propionamidine HCl
• 3-Ethoxypropanimidamide hydrochloride, AldrichCPR
• 3-ethoxypropanimidamidehydrochloride
• 3-Ethoxy-propionamidine hydrochloride
• 3-ethoxypropanimidamide;hydrochloride
• MFCD09260544
• 3-ethoxypropanimidamide hydrochloride
• 1170847-92-3
• VWB84792
• EN300-70608
• E33001
• G24860
• 3-Ethoxy-propionamidine Hydrochloride

• MDL： MFCD09260544
• Inchi： 1S/C5H12N2O.ClH/c1-2-8-4-3-5(6)7;/h2-4H2,1H3,(H3,6,7);1H
• InChI Key： GJXJHJJLABPCPQ-UHFFFAOYSA-N
• SMILES： Cl.O(CC)CCC(=N)N

Computed Properties

• Exact Mass: 152.0716407Da
• Monoisotopic Mass: 152.0716407Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 72.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Carboxamidines

Additional information on 3-Ethoxy-propionamidine Hydrochloride

3-Ethoxy-propionamidine Hydrochloride (CAS 1170847-92-3): A Comprehensive Overview

3-Ethoxy-propionamidine Hydrochloride (CAS 1170847-92-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, known for its unique amidine hydrochloride structure, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular formula, C5H13ClN2O, and precise chemical properties make it a valuable asset in modern synthetic chemistry.

The 3-Ethoxy-propionamidine HCl is particularly notable for its role in the development of novel therapeutic agents. Researchers have explored its potential in creating enzyme inhibitors and receptor modulators, which are pivotal in treating metabolic disorders. The compound's ethoxy group enhances its solubility and stability, making it a preferred choice in drug formulation processes.

In recent years, the demand for 3-Ethoxy-propionamidine Hydrochloride has surged due to its applications in peptide synthesis and medicinal chemistry. Its ability to act as a building block for more complex molecules has positioned it as a key player in the pharmaceutical industry. Additionally, its compatibility with various organic solvents and reaction conditions further broadens its utility.

From a market perspective, 3-Ethoxy-propionamidine HCl is increasingly sought after by research laboratories and pharmaceutical companies. The compound's purity and consistency are critical factors that influence its adoption in high-stakes applications. Suppliers often highlight its high yield synthesis and low impurity profile to meet the stringent requirements of the industry.

One of the trending topics surrounding 3-Ethoxy-propionamidine Hydrochloride is its potential role in green chemistry. As the scientific community shifts towards sustainable practices, this compound's efficient synthesis and minimal environmental impact are being closely studied. Researchers are also investigating its use in bioconjugation techniques, which are essential for developing targeted therapies.

For those searching for "3-Ethoxy-propionamidine Hydrochloride uses" or "CAS 1170847-92-3 suppliers," it's important to note that this compound is primarily utilized in academic research and industrial R&D. Its applications span across drug discovery, biochemical assays, and material science, making it a versatile tool for scientists.

In conclusion, 3-Ethoxy-propionamidine Hydrochloride (CAS 1170847-92-3) stands out as a multifaceted compound with broad applications in modern science. Its chemical properties, coupled with its growing relevance in therapeutic development and sustainable chemistry, ensure its continued prominence in the field. As research progresses, this compound is likely to unlock even more innovative uses, solidifying its place in the future of chemical innovation.